5,5'-Dichloro-2,2'-azopyridine
Overview
Description
5,5'-Dichloro-2,2'-azopyridine, also known as DCAP, is an organic compound with a wide range of applications in scientific research. It is a highly versatile compound that can be used in a variety of experiments, and has been used in studies of biochemistry, physiology, and pharmacology. DCAP is currently being used to study the mechanisms of action of certain drugs and to develop new drugs.
Scientific Research Applications
Selective Functionalization
5,5'-Dichloro-2,2'-azopyridine and related dichloropyridines have been studied for their potential in selective functionalization. Strategies for functionalization at various sites of dichloropyridines have been explored, offering insights into the reactive behavior of these compounds under different conditions and with various reagents (Marzi, Bigi, & Schlosser, 2001).
Esterification Reactions
This compound has been identified as a potent and recyclable reagent for esterification reactions. In the context of Mitsunobu esterification, azopyridines, including this compound, have shown efficiency and promise for separation and recycling processes (Iranpoor, Firouzabadi, Khalili, & Motevalli, 2008).
Transition Metal Complexes
Studies have demonstrated the use of azopyridines in forming complexes with transition metals such as ruthenium, rhodium, and copper. These complexes, involving this compound, have been explored for their unique electron acceptor and radical ligand properties (Kaim et al., 2003).
Metal Halide Complex Formation
The reactivity of this compound with metal halides, forming various types of complexes, has been a subject of research. These studies provide insights into the structural and electronic properties of such complexes (Beadle, Grzeskowiak, Goldstein, & Goodgame, 1970).
Synthesis of Novel Compounds
Research has also focused on the synthesis of novel compounds using dichloro-azopyridines as building blocks. These studies have contributed to the development of new synthetic routes and functionalization techniques for diverse chemical applications (Lachance, Bonhomme-Beaulieu, & Joly, 2009).
properties
IUPAC Name |
bis(5-chloropyridin-2-yl)diazene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N4/c11-7-1-3-9(13-5-7)15-16-10-4-2-8(12)6-14-10/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOBHFKVEVOOQCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)N=NC2=NC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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